Cas no 1795195-83-3 (5-fluoro-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-fluoro-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-2-methoxybenzene-1-sulfonamide
• CAS No: 1795195-83-3
• MF: C₁₇H₁₆FNO₅S₂
• MW: 397.441045761108
• CID: 5368426
• Update Time: 2025-10-28

5-fluoro-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-N-[[5-(2-furanylhydroxymethyl)-2-thienyl]methyl]-2-methoxybenzenesulfonamide
• 5-fluoro-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C17H16FNO5S2/c1-23-13-6-4-11(18)9-16(13)26(21,22)19-10-12-5-7-15(25-12)17(20)14-3-2-8-24-14/h2-9,17,19-20H,10H2,1H3
• InChI Key： CRHHUBHQTKEHJH-UHFFFAOYSA-N
• SMILES： C1(S(NCC2SC(C(C3=CC=CO3)O)=CC=2)(=O)=O)=CC(F)=CC=C1OC

Experimental Properties

• Density: 1.425±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.6±60.0 °C(Predicted)
• pka: 9.50±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-fluoro-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-2-methoxybenzene-1-sulfonamide

5-fluoro-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-2-methoxybenzene-1-sulfonamide (CAS No. 1795195-83-3): A Comprehensive Overview

5-fluoro-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-2-methoxybenzene-1-sulfonamide (CAS No. 1795195-83-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative features a unique molecular architecture combining furan, thiophene, and benzene rings, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The compound's structural complexity arises from its multicyclic framework, which includes a 5-fluoro-2-methoxybenzene sulfonamide core linked to a hydroxymethyl-substituted thiophene-furan hybrid moiety. This arrangement provides distinct electronic and steric properties that are currently being explored for potential biological activities. Researchers are particularly interested in how the sulfonamide group and fluorine substitution might influence the compound's pharmacokinetic profile.

Recent studies in structure-activity relationship (SAR) analysis have highlighted the importance of such hybrid heterocyclic systems in modern drug discovery. The presence of both furan and thiophene rings in 5-fluoro-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-2-methoxybenzene-1-sulfonamide offers interesting possibilities for molecular interactions, as these heterocycles are known to participate in various binding interactions with biological targets.

From a synthetic chemistry perspective, the preparation of CAS 1795195-83-3 involves sophisticated multi-step organic transformations. Key challenges include the selective functionalization of the thiophene ring and the controlled introduction of the hydroxymethyl group at the furan-thiophene junction. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions and protective group strategies to achieve the desired molecular architecture.

The physicochemical properties of 5-fluoro-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-2-methoxybenzene-1-sulfonamide are currently under investigation in various research laboratories. Preliminary data suggests moderate solubility in polar organic solvents, with the sulfonamide moiety contributing to potential hydrogen bonding capabilities. These characteristics make the compound particularly interesting for formulation scientists working on drug delivery systems.

In the context of current pharmaceutical trends, compounds like CAS 1795195-83-3 are being evaluated for their potential in addressing multidrug resistance and selective target modulation. The combination of fluorine substitution and sulfonamide functionality is particularly relevant to contemporary research in enzyme inhibition and receptor modulation strategies.

Quality control and analytical characterization of 5-fluoro-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-2-methoxybenzene-1-sulfonamide typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for verifying the compound's purity and structural integrity, especially when used in research applications.

The commercial availability of CAS 1795195-83-3 through specialty chemical suppliers has enabled broader investigation of its potential applications. Current market analysis indicates growing interest from both academic institutions and pharmaceutical companies, particularly those focused on innovative therapeutic approaches and chemical probe development.

From a safety perspective, proper handling procedures should be followed when working with 5-fluoro-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-2-methoxybenzene-1-sulfonamide, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, all chemical substances require prudent laboratory practices.

Future research directions for CAS 1795195-83-3 may include detailed pharmacological profiling, crystallographic studies to determine its three-dimensional structure, and exploration of its potential as a molecular scaffold for further chemical modifications. The compound's unique structural features position it as an interesting subject for continued scientific investigation.

In conclusion, 5-fluoro-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-2-methoxybenzene-1-sulfonamide represents a fascinating example of modern medicinal chemistry innovation. Its complex molecular architecture and potential biological relevance make it a compound worth watching in pharmaceutical research circles. As scientific understanding of such hybrid heterocyclic systems grows, so too may the applications and importance of this specialized chemical entity.